Cas no 457653-01-9 (a-Me-Phe(3-I)-OH·H2O)

• Product Name: a-Me-Phe(3-I)-OH·H2O
• CAS No: 457653-01-9
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 327934
• PubChem ID: 10913753
• Update Time: 2025-04-19

a-Me-Phe(3-I)-OH·H2O Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,3-iodo-a-methyl-
• (S)-Α-METHYL-3-IODOPHENYLALANINE·H2O
• H-alpha-Me-L-Phe(3-I)-OH
• (S)-alpha-Methyl-3-Iodophenylalanine
• (R)-Alpha-methyl-3-iodophenylalanine(>98%,>98%ee)
• AKOS030213021
• (2S)-2-AMINO-3-(3-IODOPHENYL)-2-METHYLPROPANOIC ACID
• SCHEMBL5182652
• 457653-01-9
• (S)-alpha-Methyl-3-iodophenylalanine (>98%, >98%ee)
• (S)-alpha-Methyl-3-Iodophenylalaine
• A-methyl-
• L-Phenylalanine, 3-iodo-
• a-Me-Phe(3-I)-OH·H2O

• Inchi： 1S/C10H12INO2/c1-10(12,9(13)14)6-7-3-2-4-8(11)5-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： RCYLCZQGMUWCBV-JTQLQIEISA-N
• SMILES： IC1=CC=CC(=C1)C[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų